BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-Bromo-3-nitrotoluene molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-3-nitrotoluene

Cat. No.: B170676

An In-depth Technical Guide to 2-Bromo-3-nitrotoluene

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical reagents is paramount. This document provides core technical data on 2-Bromo-3-
nitrotoluene, a versatile intermediate compound used in the synthesis of various organic
materials, including pharmaceuticals and agrochemicals.[1]

Physicochemical Properties

The fundamental molecular characteristics of 2-Bromo-3-nitrotoluene are summarized below.
This data is essential for stoichiometric calculations, analytical characterization, and
experimental design.
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Property Value References
Molecular Formula C7HeBrNO2 [1112113114]
Molecular Weight 216.03 g/mol [11[2]131[4][5]
CAS Number 41085-43-2 [21[31[5]

2-Bromo-1-methyl-3-
Synonyms nitrobenzene, 1-Bromo-2- [2]

methyl-6-nitrobenzene

Appearance Pale yellow liquid or solid [1][5]
Melting Point 38-41 °C [415]
Boiling Point 135-136 °C at 8 mmHg [4115]
Density 0.803 g/mL at 25 °C [2][5]

Applications in Synthesis

2-Bromo-3-nitrotoluene serves as a key starting material and intermediate in organic
synthesis. Its unique structure, featuring both bromine and nitro functional groups, allows for a
range of chemical transformations.[1] It is notably used in the preparation of unsymmetrical
dimethyl dinitro biphenyl via the Ullmann reaction and as a precursor in the synthesis of 10-
methylfluoranthene.[5] The crystal structure of 2-bromo-3-nitrotoluene has been studied,
revealing a dihedral angle of 54.1(4)° between the nitro group and the phenyl ring.[5]

As an Al model, | am unable to provide detailed experimental protocols or generate
visualizations such as DOT language diagrams. The information provided is based on publicly
available chemical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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